Cas no 601-53-6 (5b-Cholestan-3-one)
5b-Cholestan-3-one structure
5b-Cholestan-3-one Properties
Names and Identifiers
-
- (5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- 5ß(H)-Cholestan-3-one
- 5β-Cholestan-3-one
- 5B-Cholestan-3-one
- 5beta Cholestanone
- 5beta-Cholestan-3-one
- cholestan-3-one
- Coprostan-3-one
- coprostanone
- 5beta-cholestanone
- 3-Keto-5beta-cholestane
- H6B6EPA52O
- Cholestan-3-one, (5b)-
- beta-cholestan-3-one
- (5b)-Coprostan-3-one
- Cholestan-3-one, (5beta)-
- LMST0101020
- 5.BETA.-CHOLESTANONE
- CHEBI:16074
- NSC 119031
- 601-53-6
- .BETA.-CHOLESTANONE
- EINECS 210-003-0
- CHEMBL69851
- SCHEMBL3034745
- UNII-H6B6EPA52O
- (5.BETA.,17.BETA.)-17-OCTYLANDROSTAN-3-ONE
- Coprostanone
- C03091
- Q27098364
- DTXSID50862211
- 3-COPROSTANONE
- NSC-119031
- 5.beta.-Cholestan-3-one
- 5.BETA.-COPROSTAN-3-ONE
- LMST01010205
- +Expand
-
- PESKGJQREUXSRR-JDIFZLMISA-N
- 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-20,22-25H,6-17H2,1-5H3/t19-,20-,22+,23-,24+,25+,26+,27-/m1/s1
- O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]([H])(C1([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]
Computed Properties
- 386.35500
- 0
- 1
- 5
- 386.354866087g/mol
- 28
- 579
- 0
- 8
- 0
- 0
- 0
- 1
- 8.9
- 17.1
Experimental Properties
- 7.67680
- 17.07000
- 452.9±13.0 °C at 760 mmHg
- 60 - 63°C
- 0.0±1.1 mmHg at 25°C
- 219.3±12.1 °C
- Chloroform (Slightly)
- 1.0±0.1 g/cm3
5b-Cholestan-3-one Related Literature
-
2. A novel self-assembly approach for synthesizing nanofiber aerogel supported platinum single atoms†Haojie Zhang,Yonghui Zhao,Yu Sun,Qing Xu,Ruoou Yang,Hao Zhang,Chao Lin,Kenichi Kato,Xiaopeng Li J. Mater. Chem. A, 2020,8, 15094-15102
-
Kaizhong Li,Qiuhong Lin New J. Chem., 2020,44, 5293-5302
-
Michael Gröne,Miriam Schillings,Dragos Duse,Nicolas Kramser,Christine Quast,Christian Heiss,Roberto Sansone,Christian Jung,Ralf Erkens Food Funct., 2023,14, 4824-4835
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Goutam Pramanik,Jana Humpolickova,Jan Valenta,Paromita Kundu,Sara Bals,Petr Bour,Martin Dracinsky,Petr Cigler Nanoscale, 2018,10, 3792-3798
-
7. Correlation anisotropy driven Kosterlitz–Thouless-type quantum phase transition in a Kondo simulatorZe-Dong He,Zhan-Wu Zhu,Yun-Pei Wu Phys. Chem. Chem. Phys., 2022,24, 20040-20049
-
Aranya Kar,Chullikkattil P. Pradeep Dalton Trans., 2020,49, 12174-12179
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Wei-Ping Dow,Guo-Liang Liao,Shang-En Huang,Sinn-Wen Chen J. Mater. Chem., 2010,20, 3600-3609
-
Zhaoli Xue,Yemei Wang,John Mack,Scebi Mkhize,Tebello Nyokong,Yuanyuan Fang,Zhongping Ou,Karl M. Kadish RSC Adv., 2016,6, 41919-41926
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